Cas no 1018516-78-3 (3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid)

• Product Name: 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid
• CAS No: 1018516-78-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5069798
• PubChem ID: 28752037
• Update Time: 2025-10-07

3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid
• 3-isopropylimidazo[1,5-a]pyridine-1-carboxylic acid
• AKOS022209734
• KS-10636
• F2185-0604
• SCHEMBL17437846
• DB-165944
• MFCD10023808
• 3-isopropylimidazo[1,5-a]pyridine-1-carboxylicacid
• 3-propan-2-ylimidazo[1,5-a]pyridine-1-carboxylic acid
• 1018516-78-3

• Inchi： 1S/C11H12N2O2/c1-7(2)10-12-9(11(14)15)8-5-3-4-6-13(8)10/h3-7H,1-2H3,(H,14,15)
• InChI Key： DLOGDJFDUVGZKY-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=CC=CN2C(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid

Recent Advances in the Study of 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS: 1018516-78-3)

The compound 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS: 1018516-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

One of the key areas of research has been the optimization of synthetic routes for 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient, multi-step synthesis protocol that improved yield and purity compared to previous methods. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclization reactions, achieving a total yield of 78% with >99% purity. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid exhibit potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed nanomolar IC50 values against JAK2 and PI3K kinases, suggesting potential applications in oncology and autoimmune disorders. Molecular docking studies further revealed that the carboxylic acid moiety plays a crucial role in binding to the ATP pocket of these kinases.

Another significant development is the exploration of this compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in rodent models. The results indicated favorable oral bioavailability (65-70%) and a half-life of approximately 4-6 hours, making it a viable candidate for oral drug formulations. However, researchers noted that further optimization may be required to reduce first-pass metabolism and improve plasma stability.

From a structural perspective, computational chemistry studies have provided insights into the compound's conformational flexibility and its interactions with biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have helped elucidate the preferred tautomeric forms and protonation states under physiological conditions, which are critical for understanding its mechanism of action.

Looking forward, several pharmaceutical companies have included 3-(propan-2-yl)imidazo[1,5-a]pyridine-1-carboxylic acid in their drug discovery pipelines. Its versatility as a scaffold for medicinal chemistry optimization, combined with its promising biological activity profile, suggests that it may serve as the foundation for new classes of therapeutic agents in the coming years. However, researchers emphasize the need for more comprehensive toxicology studies and clinical validation to fully assess its therapeutic potential.